Cas no 1311846-52-2 (N-(3-cyanothiolan-3-yl)-4-(pyridin-3-yloxy)benzamide)

• Product Name: N-(3-cyanothiolan-3-yl)-4-(pyridin-3-yloxy)benzamide
• CAS No: 1311846-52-2
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 6408157
• PubChem ID: 53576124
• Update Time: 2025-05-19

N-(3-cyanothiolan-3-yl)-4-(pyridin-3-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 1311846-52-2
• Z838398412
• N-(3-cyanothiolan-3-yl)-4-(pyridin-3-yloxy)benzamide
• N-(3-cyanothiolan-3-yl)-4-pyridin-3-yloxybenzamide
• AKOS034622852
• EN300-26687897

• Inchi： 1S/C17H15N3O2S/c18-11-17(7-9-23-12-17)20-16(21)13-3-5-14(6-4-13)22-15-2-1-8-19-10-15/h1-6,8,10H,7,9,12H2,(H,20,21)
• InChI Key： TVXGFXWFABRREJ-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(C1C=CC(=CC=1)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on N-(3-cyanothiolan-3-yl)-4-(pyridin-3-yloxy)benzamide

N-(3-Cyanothiolan-3-yl)-4-(Pyridin-3-yloxy)Benzamide: A Comprehensive Overview

N-(3-Cyanothiolan-3-yl)-4-(Pyridin-3-yloxy)Benzamide, also known by its CAS number 1311846-52-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural features and potential applications in various industries. The molecule combines a benzamide group with a pyridin-3-yloxy substituent and a 3-cyanothiolan ring, creating a structure that exhibits intriguing chemical properties.

The synthesis of N-(3-Cyanothiolan-3-yl)-4-(Pyridin-3-yloxy)Benzamide involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research and development purposes. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the product.

One of the most notable aspects of this compound is its electronic properties. The presence of the pyridin-3-yloxy group introduces electron-withdrawing effects, which enhance the compound's ability to participate in various electronic transitions. This makes it a promising candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into OLED structures can improve device efficiency and stability.

In addition to its electronic properties, N-(3-Cyanothiolan-3-yl)-4-(Pyridin-3-yloxy)Benzamide exhibits interesting thermal stability and mechanical strength. These characteristics make it suitable for use in high-performance materials, such as polymers and composites. Researchers have explored its potential as a building block for constructing advanced materials with tailored properties, including high thermal resistance and mechanical durability.

The biological activity of this compound is another area of active research. Preliminary studies suggest that it may possess antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic applications. Furthermore, its ability to interact with biological molecules, such as proteins and nucleic acids, opens up possibilities for drug design and delivery systems.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular behavior of N-(3-Cyanothiolan-3-yl)-4-(Pyridin-3-yloxy)Benzamide. Advanced molecular modeling techniques have been employed to study its electronic structure, reactivity, and interactions with other molecules. These computational studies have not only enhanced our understanding of the compound but also guided experimental efforts toward optimizing its synthesis and applications.

In conclusion, N-(3-Cyanothiolan-3-yl)-4-(Pyridin-3-yloxy)Benzamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.